Cas no 1783699-15-9 (3,3-Difluoro-2-methylbutanoic acid)

3,3-Difluoro-2-methylbutanoic acid structure

1783699-15-9 structure

Product Name:3,3-Difluoro-2-methylbutanoic acid

CAS No:1783699-15-9

Molecular Formula:C₅H₈F₂O₂

Molecular Weight:138.112628936768

MDL:MFCD29033946

CID:4613909

PubChem ID:105427955

3,3-Difluoro-2-methylbutanoic acid Properties

Names and Identifiers

- 3,3-difluoro-2-methylbutanoic acid
- Z2217052394
- MDL： MFCD29033946
- InChIKey： UPSSYIZYZMXRTP-UHFFFAOYSA-N
- Inchi： 1S/C5H8F2O2/c1-3(4(8)9)5(2,6)7/h3H,1-2H3,(H,8,9)
- SMILES： FC(C)(C(C(=O)O)C)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 9
Complexity: 122
XLogP3: 1.3
Topological Polar Surface Area: 37.3

3,3-Difluoro-2-methylbutanoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01AMTQ-50mg	3,3-Difluoro-2-methylbutanoic acid	1783699-15-9	95%	50mg	$349.00	2025-03-19
A2B Chem LLC	AV74958-50mg	3,3-difluoro-2-methylbutanoic acid	1783699-15-9	95%	50mg	$332.00	2024-04-20
Enamine	EN300-223993-0.05g	3,3-difluoro-2-methylbutanoic acid	1783699-15-9	95%	0.05g	$282.0	2024-06-20

3,3-Difluoro-2-methylbutanoic acid Related Literature

1. A visible-light-induced overall water-splitting photocatalyst: conduction-band-controlled silver tantalate†

Momoko Tanabe Chem. Commun., 2013,49, 10094-10096
2. On the fundamentals of organic mixed ionic/electronic conductors

Simone Fabiano,Lucas Flagg,Tania C. Hidalgo Castillo,Sahika Inal,Loren G. Kaake,Laure V. Kayser,Scott T. Keene,Sabine Ludwigs,Christian Muller,Brett M. Savoie,Björn Lüssem,Jodie L. Lutkenhaus,Micaela Matta,Dilara Meli,Shrayesh N. Patel,Bryan D. Paulsen,Jonathan Rivnay,Jokubas Surgailis J. Mater. Chem. C, 2023,11, 14527-14539
3. Synthesis and structural analysis of an infinite linear coordination network formed by the self-assembly of tetracyanocalix[4]arene ligands and silver cations

Chem. Commun., 1998, 2545-2546
4. Synthesis and crystal structures of bis(diphenylphosphanyl)methanides of lithium and calcium as well as of their borane adducts†

Jens Langer,Katja Wimmer,Helmar Görls,Matthias Westerhausen Dalton Trans., 2009, 2951-2957
5. Mechanical strain effects on black phosphorus nanoresonators

Cui-Xia Wang,Jin-Wu Jiang,Harold S. Park Nanoscale, 2016,8, 901-905
6. Guest encapsulations in non-porous crystals of fully fluorinated dinuclear metal complexes with the M2O2 core (M = Fe3+, Co2+, Ni2+)†

Ryu Gonda,Izabela I. Rzeznicka,Yuki Kinoshita,Sayaka Uchida,Akiko Hori Dalton Trans., 2019,48, 9062-9066
7. Front cover

Chem. Sci., 2023,14, 5229-5229
8. Emerging Investigators Special Issue

Analyst, 2006,131, 179-179
9. 32. The tautomerism of benzoquinone-p-nitrosophenol systems. Part II. 3-Fluoro-4-nitrosophenol

J. Chem. Soc., 1943, 89-90
10. Cation–π binding ability of BN indole†

Katherine Boknevitz,Clovis Darrigan,Anna Chrostowska Chem. Commun., 2020,56, 3749-3752

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

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